Cas no 4309-82-4 (N-Formyl-DL-methionine)

N-Formyl-DL-methionine is a modified amino acid derivative in which the amino group of DL-methionine is formylated. This compound is primarily utilized in biochemical and pharmaceutical research, particularly in studies involving peptide synthesis and protein modifications. Its formyl group enhances reactivity, making it useful as an intermediate in specialized organic reactions. N-Formyl-DL-methionine is also relevant in investigations of bacterial protein synthesis, where formylated methionine serves as an initiator in prokaryotic translation. The racemic (DL) form allows for broader experimental flexibility compared to enantiopure variants. The compound is characterized by its stability under standard laboratory conditions and compatibility with common synthetic protocols.

N-Formyl-DL-methionine structure

Product Name:N-Formyl-DL-methionine

CAS No:4309-82-4

MF:C₆H₁₁NO₃S

MW:177.221440553665

MDL:MFCD00021033

CID:331944

PubChem ID:87569917

Update Time:2025-05-28

N-Formyl-DL-methionine Chemical and Physical Properties

Names and Identifiers

- Methionine, N-formyl-
- N-Formyl-DL-methionine
- For-DL-Met-OH
- Formyl-DL-methionine
- N-FORMYL-L-METHIONINE
- 2-formamido-4-(methylthio)butyric acid
- 2-formylamino-4-(methylthio)butanoic acid
- DL-2-Formamino-4-methylmercapto-buttersaeure
- FMET
- FOR-DL-METHIONINE
- FOR-METHIONINE
- FOR-MET-OH
- FORMYL-L-METHIONINE
- N-formyl dl-methionine
- N-Formyl-methionin
- N-formyl-methionine
- NSC-334322
- Methionine,N-formyl-
- SY066222
- NSC334322
- N-Formyl(methyl)homocysteine #
- NSC 206506
- Q307455
- NSC-206506
- MFCD00063284
- Butanoic acid, 2-formylamino-4-methylthio-
- FT-0659115
- N-Formyl methionine
- SCHEMBL38594
- (2S)-2-formamido-4-methylsulfanylbutanoic acid
- SY052429
- 2-Formylamino-4-methylsulfanyl-butyric acid
- 2-ormamido-4-methylsulanylbutanoic acid
- AKOS009159215
- CS-0188321
- F0123
- AS-56515
- CHEBI:182822
- 4309-82-4
- PYUSHNKNPOHWEZ-UHFFFAOYSA-N
- FT-0657668
- MFCD00021033
- EINECS 224-322-8
- DL-Methionine, N-formyl-
- NSC206506
- 2-formamido-4-methylsulfanylbutanoic acid
- N-For-Met-OH
- MDL： MFCD00021033
- Inchi： 1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)
- InChI Key： PYUSHNKNPOHWEZ-UHFFFAOYSA-N
- SMILES： S(C)CCC(C(=O)O)NC=O

Computed Properties

Exact Mass: 177.04600
Monoisotopic Mass: 177.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.2
Topological Polar Surface Area: 91.7Å²

Experimental Properties

Color/Form: Uncertain
Density: 1.2±0.1 g/cm3
Melting Point: 102.0 to 104.0 deg-C
Boiling Point: 453.5±40.0 °C at 760 mmHg
Flash Point: 228.1±27.3 °C
PSA: 91.70000
LogP: 0.96550
Solubility: Uncertain
Vapor Pressure: 0.0±2.4 mmHg at 25°C

N-Formyl-DL-methionine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Formyl-DL-methionine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Formyl-DL-methionine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM295486-25g	For-DL-Met-OH	4309-82-4	95%	25g	$503	2021-06-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X62165-5g	For-DL-Met-OH	4309-82-4	≥99%(T)	5g	¥508.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X62165-1g	For-DL-Met-OH	4309-82-4	≥99%(T)	1g	¥188.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N862011-1g	N-Formyl-DL-methionine	4309-82-4	≥99%(T)	1g	￥236.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N862011-5g	N-Formyl-DL-methionine	4309-82-4	≥99%(T)	5g	￥628.00	2022-09-01
TRC	F700943-250mg	N-Formyl-DL-methionine	4309-82-4		250mg	$ 50.00	2022-06-04
TRC	F700943-500mg	N-Formyl-DL-methionine	4309-82-4		500mg	$ 65.00	2022-06-04
TRC	F700943-2.5g	N-Formyl-DL-methionine	4309-82-4		2.5g	$ 80.00	2022-06-04
abcr	AB136181-1 g	N-Formyl-DL-methionine, 98%; .	4309-82-4	98%	1g	€98.20	2022-03-25
abcr	AB136181-5 g	N-Formyl-DL-methionine, 98%; .	4309-82-4	98%	5g	€178.60	2022-03-25

N-Formyl-DL-methionine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4309-82-4)N-FORMYL-L-METHIONINE

Order Number:sfd22418

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

N-Formyl-DL-methionine Related Literature

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2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

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